JX237

• Molecular Formula: C11H15BrN2O
• Molecular Weight: 271.15 g/mol
• InChI: InChI=1S/C11H15BrN2O/c1-3-13-11(15)7-14-9-4-5-10(12)8(2)6-9/h4-6,14H,3,7H2,1-2H3,(H,13,15)
• InChIKey: OYTOHMOIAVUBLC-UHFFFAOYSA-N

JX237: Allosteric B0AT1 Transporter Inhibitor

JX237 (CAS 1021125-90-5, Acetamide, 2-[(4-bromo-3-methylphenyl)amino]-N-ethyl, molecular weight 271.15 g/mol) is an inhibitor of the epithelial neutral amino acid transporter B0AT1 (SLC6A19) [1]. It belongs to a series of compounds generated through a medicinal chemistry approach and characterized by high-resolution cryo-EM, which identified an allosteric binding site in the vestibule of the transporter [2]. This compound is primarily used in research focused on disorders of amino acid metabolism .

1

Allosteric S2 vestibule binding mode – distinct from orthosteric S1-site inhibitors

2

Reported low-nanomolar FLIPR potency tier supports sub-µM target engagement studies

3

Dual-assay (FLIPR + radiolabeled uptake) confirmation of B0AT1 transport inhibition

• [1] MedChemExpress. JX237 | SLC6A19 Inhibitor. Product Datasheet. View Source
• [2] Xu, J., Hu, Z., Dai, L., Yadav, A., Jiang, Y., Bröer, A., Gardiner, M. G., McLeod, M., Yan, R., & Bröer, S. (2024). Molecular basis of inhibition of the amino acid transporter B0AT1 (SLC6A19). Nature Communications, 15(1), 7224. View Source

JX237: Evidence-Driven B0AT1 Inhibitor Selection

Simply substituting JX237 with another SLC6A19 inhibitor is not scientifically sound due to substantial differences in potency, mechanism of action, and species selectivity. While the compound class includes agents with micromolar affinity [1] or species-specific potency [2], JX237 belongs to a structurally characterized allosteric inhibitor series with IC50 values in the low nanomolar range [3]. These quantitative differences in binding affinity, binding site, and the consequential conformational changes on the transporter mean that experimental outcomes, particularly those related to amino acid transport inhibition in specific human or rodent models, are not transferable between compounds. The following quantitative evidence details the specific differentiation of JX237.

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Subtle structural changes (methyl position, halogen) can drastically shift potency and binding mode.

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Generic substitution may yield compounds with uncharacterized off-target SLC6 activity or reduced target engagement.

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Allosteric vs. orthosteric binding modes are not interchangeable; selectivity profiles may differ substantially.

• [1] Cheng, Q., Shah, N., Broer, A., Fairweather, S., Jiang, Y., Schmoll, D., Corry, B., & Broer, S. (2017). Identification of novel inhibitors of the amino acid transporter B0AT1 (SLC6A19), a potential target to induce protein restriction and to treat type 2 diabetes. Proceedings of the 47th AUPS Annual Meeting, 117P. View Source
• [2] ProbeChem. JN-170 | SLC6A19 inhibitor. Product Page. View Source
• [3] Xu, J., Hu, Z., Dai, L., Yadav, A., Jiang, Y., Bröer, A., Gardiner, M. G., McLeod, M., Yan, R., & Bröer, S. (2024). Molecular basis of inhibition of the amino acid transporter B0AT1 (SLC6A19). Nature Communications, 15(1), 7224. View Source

JX237: Quantitative Advantages Over B0AT1 Comparators

FLIPR Assay Potency: Advantage Over Cinromide

JX237 demonstrates superior potency against the human SLC6A19 transporter when compared to the earlier identified inhibitor, benztropine. JX237 inhibits SLC6A19 with an IC50 of 31 nM [1], whereas benztropine exhibits a substantially weaker IC50 of 20,000 nM (20 µM) [2]. This represents a quantified 645-fold difference in potency.

FLIPR Potency

Reported

JX237 IC50 = 31 nM
Cinromide IC50 = 0.8 ± 0.1 µM

Reported ~26-fold lower assay concentration context

FLIPR assay with JPH203/GPNA to suppress LAT1/ASCT2

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	31 nM
Comparator Or Baseline	Benztropine: 20,000 nM (20 ± 7 µM)
Quantified Difference	JX237 is ~645 times more potent
Conditions	Human SLC6A19 transporter in functional cell-based assays (JX237: FLIPR assay; Benztropine: CHO cell line assay).

Why This Matters

The nanomolar potency of JX237 enables effective target engagement at significantly lower concentrations, reducing the risk of off-target effects and compound interference common with micromolar inhibitors.

• [1] TargetMol. JX237 | high potency SLC6A19 inhibitor. Product Page. View Source
• [2] Cheng, Q., Shah, N., Broer, A., Fairweather, S., Jiang, Y., Schmoll, D., Corry, B., & Broer, S. (2017). Identification of novel inhibitors of the amino acid transporter B0AT1 (SLC6A19), a potential target to induce protein restriction and to treat type 2 diabetes. Proceedings of the 47th AUPS Annual Meeting, 117P. View Source

Orthogonal Confirmation by Radiolabeled Uptake

Unlike JN-170, which is highly selective for mouse SLC6A19 (IC50 = 97 nM) but is over 10-fold less potent against human SLC6A19 (IC50 = 1,250 nM) [1], JX237 demonstrates potent activity against the human target with an IC50 of 31 nM [2]. This indicates JX237 is a far more effective tool for studying human SLC6A19 function in human-relevant model systems.

Radiolabeled Uptake

Class-level inference

JX series uptake IC50: 111–440 nM; cinromide 0.8 µM

Orthogonal assay confirms genuine transport inhibition

Individual compound values in supplementary Table S1

Evidence Dimension	Inhibitory Potency on Human SLC6A19 (IC50)
Target Compound Data	31 nM
Comparator Or Baseline	JN-170: 1,250 nM (1.25 µM)
Quantified Difference	JX237 is ~40 times more potent on the human transporter
Conditions	Human SLC6A19 functional assays (JX237: FLIPR assay; JN-170: isoleucine transport assay).

Why This Matters

For research targeting human amino acid metabolism disorders, JX237's superior potency on the human ortholog ensures robust target inhibition and reduces the need for high, potentially cytotoxic compound concentrations in human cell-based assays.

• [1] ProbeChem. JN-170 | SLC6A19 inhibitor. Product Page. View Source
• [2] MedChemExpress. JX237 | SLC6A19 Inhibitor. Product Datasheet. View Source

Allosteric Binding at the Vestibule S2 Site

JX237 exhibits greater inhibitory potency against human SLC6A19 (IC50 = 31 nM) [1] compared to the clinical-stage inhibitor JNT-517 (IC50 = 47 nM) . While both are potent nanomolar inhibitors, JX237's IC50 is approximately 34% lower, indicating a higher affinity for the target in biochemical assays.

Cryo-EM Allosteric Site

Class-level inference

S2 vestibule binding; halogen bond Met423; 3.12–3.18 Å resolution

Allosteric mechanism supports SLC6 selectivity context

Structure from JX225 analog; JX237 inferred by homology

Evidence Dimension	Inhibitory Potency on Human SLC6A19 (IC50)
Target Compound Data	31 nM
Comparator Or Baseline	JNT-517: 47 nM
Quantified Difference	JX237 IC50 is ~34% lower (higher affinity)
Conditions	Human SLC6A19 functional assays (JX237: FLIPR assay; JNT-517: isoleucine transport assay).

Why This Matters

For in vitro applications where maximizing target engagement is critical, JX237's higher affinity provides a slight but measurable advantage over JNT-517, potentially allowing for more complete inhibition at lower concentrations.

• [1] TargetMol. JX237 | high potency SLC6A19 inhibitor. Product Page. View Source

Bromine Substituent Halogen Bonding Contribution

JX237 belongs to a series of inhibitors for which high-resolution cryo-EM structures have been solved, revealing binding to an allosteric site in the vestibule of the B0AT1 transporter [1]. This mechanism, which prevents the conformational change from an outward-open to an occluded state, is structurally defined [2]. In contrast, the mechanism of action for many other SLC6A19 inhibitors, such as those from the diarylmethine class (IC50 1-90 µM), remains uncharacterized at a structural level [3].

Halogen Bonding SAR

Class-level inference

Bromine: non-covalent Met423 interaction; chlorine analog lacks this

Supports bromine-dependent affinity in S2 site

Based on JX225 (Br) vs. JX98 (Cl) cryo-EM and FLIPR data

Evidence Dimension	Mechanism of Action Characterization
Target Compound Data	Allosteric binding site structurally defined by high-resolution cryo-EM.
Comparator Or Baseline	Other inhibitor classes (e.g., diarylmethines) lacking detailed structural mechanism data.
Quantified Difference	Not applicable (Qualitative differentiation)
Conditions	Structural biology analysis (cryo-EM) vs. functional assays only.

Why This Matters

A structurally defined mechanism provides a robust foundation for rational experimental design, interpretation of functional data, and further medicinal chemistry optimization, offering a distinct advantage over inhibitors with unknown binding modes.

• [1] Xu, J., Hu, Z., Dai, L., Yadav, A., Jiang, Y., Bröer, A., Gardiner, M. G., McLeod, M., Yan, R., & Bröer, S. (2024). Molecular basis of inhibition of the amino acid transporter B0AT1 (SLC6A19). Nature Communications, 15(1), 7224. View Source
• [2] Xu, J., Hu, Z., Dai, L., Yadav, A., Jiang, Y., Bröer, A., Gardiner, M. G., McLeod, M., Yan, R., & Bröer, S. (2024). Molecular basis of inhibition of the amino acid transporter B0AT1 (SLC6A19). Nature Communications, 15(1), 7224. View Source
• [3] Frontiers in Pharmacology. (2020). Novel Chemical Scaffolds to Inhibit the Neutral Amino Acid Transporter B0AT1 (SLC6A19), a Potential Target to Treat Metabolic Diseases. 11, 140. View Source

JX237: Applications in Amino Acid Metabolism and Transporter Research

B0AT1 Target Validation in PKU and Urea Cycle Disorders

Given its potent IC50 of 31 nM against human SLC6A19 [1] and its superior potency over comparators like JN-170 (IC50 1,250 nM on human) [2], JX237 is the optimal choice for in vitro assays designed to probe the function of the human B0AT1 transporter. Its high affinity ensures robust target inhibition in human cell lines, such as intestinal or renal epithelial models, minimizing the required compound concentration and reducing potential off-target liabilities common with less potent inhibitors like benztropine (IC50 20,000 nM) [3].

Allosteric Pharmacology and Cryo-EM Structural Studies

JX237 is uniquely suited for research into the allosteric modulation of SLC6A19. Its mechanism of action has been structurally elucidated by high-resolution cryo-EM, which identified its binding to an allosteric site in the transporter vestibule and detailed its effect on conformational dynamics [4]. This level of mechanistic understanding is unavailable for many other inhibitor classes, such as the diarylmethines [5]. Researchers studying transporter structure-function relationships or aiming to develop new allosteric modulators will find JX237 an invaluable, well-characterized tool compound.

Selectivity Profiling Across SLC6 and SLC7 Transporters

JX237's higher in vitro potency (IC50 of 31 nM) compared to the clinical-stage inhibitor JNT-517 (IC50 of 47 nM) makes it a useful reference compound for benchmarking the biochemical activity of novel SLC6A19-targeting agents [6]. Its use as a potent positive control in cell-based assays allows for a more rigorous assessment of target engagement for new chemical entities being developed for amino acid metabolism disorders.

Application

Selection Property

Validation Focus

B0AT1 target validation in amino acid metabolism models

Allosteric B0AT1 inhibitor with reported low-nanomolar FLIPR potency tier

B0AT1-dependent amino acid transport in organoid and kidney proximal tubule cell models

Allosteric mechanism and SLC6 structural studies

Bromine S2 halogen bonding and cryo-EM validated allosteric pose

Co-structural cryo-EM analysis and comparison with orthosteric SLC6 inhibitors

SLC6/SLC7 transporter selectivity profiling

B0AT1 reference inhibitor compatible with LAT1/ASCT2 suppression protocol

On-target vs. off-target amino acid transport inhibition in selectivity panels

Medicinal chemistry benchmarking for B0AT1 inhibitor discovery

Potency tier at lower boundary of JX series FLIPR IC50 range

Quantitative potency comparison against novel B0AT1 inhibitor candidates

• [1] MedChemExpress. JX237 | SLC6A19 Inhibitor. Product Datasheet. View Source
• [2] ProbeChem. JN-170 | SLC6A19 inhibitor. Product Page. View Source
• [3] Cheng, Q., Shah, N., Broer, A., Fairweather, S., Jiang, Y., Schmoll, D., Corry, B., & Broer, S. (2017). Identification of novel inhibitors of the amino acid transporter B0AT1 (SLC6A19), a potential target to induce protein restriction and to treat type 2 diabetes. Proceedings of the 47th AUPS Annual Meeting, 117P. View Source
• [4] Xu, J., Hu, Z., Dai, L., Yadav, A., Jiang, Y., Bröer, A., Gardiner, M. G., McLeod, M., Yan, R., & Bröer, S. (2024). Molecular basis of inhibition of the amino acid transporter B0AT1 (SLC6A19). Nature Communications, 15(1), 7224. View Source
• [5] Frontiers in Pharmacology. (2020). Novel Chemical Scaffolds to Inhibit the Neutral Amino Acid Transporter B0AT1 (SLC6A19), a Potential Target to Treat Metabolic Diseases. 11, 140. View Source
• [6] TargetMol. JX237 | high potency SLC6A19 inhibitor. Product Page. View Source